Cas no 2228198-14-7 (3-(2-bromopyridin-3-yl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(2-bromopyridin-3-yl)-2,2-dimethylpropanoic acid
• CAS No: 2228198-14-7
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 6561217
• PubChem ID: 165827707
• Update Time: 2025-07-02

3-(2-bromopyridin-3-yl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromopyridin-3-yl)-2,2-dimethylpropanoic acid
• EN300-1905516
• 2228198-14-7

• Inchi： 1S/C10H12BrNO2/c1-10(2,9(13)14)6-7-4-3-5-12-8(7)11/h3-5H,6H2,1-2H3,(H,13,14)
• InChI Key： CSHOTGLTNMGUOY-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)CC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(2-bromopyridin-3-yl)-2,2-dimethylpropanoic acid

Comprehensive Overview of 3-(2-bromopyridin-3-yl)-2,2-dimethylpropanoic acid (CAS No. 2228198-14-7)

3-(2-bromopyridin-3-yl)-2,2-dimethylpropanoic acid (CAS No. 2228198-14-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridine derivative is characterized by its unique molecular structure, combining a 2-bromopyridine moiety with a 2,2-dimethylpropanoic acid group. Its structural features make it a valuable intermediate in the synthesis of complex molecules, particularly in drug discovery and material science applications.

In recent years, the demand for 3-(2-bromopyridin-3-yl)-2,2-dimethylpropanoic acid has surged due to its versatility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. Researchers are particularly interested in its potential to serve as a building block for small molecule inhibitors and biologically active compounds. The presence of the bromine atom at the 2-position of the pyridine ring enhances its reactivity, enabling precise modifications for targeted applications.

One of the most frequently asked questions in scientific forums is: "What are the synthetic routes for 3-(2-bromopyridin-3-yl)-2,2-dimethylpropanoic acid?" The compound is typically synthesized through a multi-step process involving bromination of pyridine derivatives followed by carboxylation or Grignard reactions. Advanced techniques like microwave-assisted synthesis and flow chemistry have also been explored to improve yield and efficiency. These methods align with the growing trend toward green chemistry and sustainable manufacturing practices.

The compound's relevance extends to the field of medicinal chemistry, where it is investigated for its potential role in developing kinase inhibitors and anti-inflammatory agents. Recent studies highlight its utility in designing allosteric modulators for protein targets, a hot topic in drug development. Additionally, its lipophilic properties and molecular stability make it a candidate for optimizing drug delivery systems, addressing challenges like bioavailability and metabolic stability.

From an industrial perspective, 3-(2-bromopyridin-3-yl)-2,2-dimethylpropanoic acid is often discussed in the context of patent literature and intellectual property. Companies are actively filing patents for its derivatives, emphasizing its commercial value in pharmaceutical intermediates and specialty chemicals. This trend reflects broader market dynamics, where high-value intermediates are critical for accelerating R&D pipelines.

Another trending query among researchers is: "How does 3-(2-bromopyridin-3-yl)-2,2-dimethylpropanoic acid compare to other bromopyridine derivatives?" Comparative studies suggest that its steric hindrance from the dimethyl group offers distinct advantages in regioselective reactions, reducing unwanted byproducts. This property is particularly valuable in catalysis and asymmetric synthesis, where precision is paramount.

In summary, 3-(2-bromopyridin-3-yl)-2,2-dimethylpropanoic acid (CAS No. 2228198-14-7) stands out as a multifaceted compound with broad applications in drug discovery, material science, and industrial chemistry. Its unique structural attributes and reactivity profile continue to inspire innovative research, positioning it as a key player in the advancement of organic synthesis and molecular design.